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Compound Name: dabcyl SE dye

CAS No.: 146998-31-4

Cat. No.: B559588

Get Quote

Introduction
DABCYL (4-((4-(dimethylamino)phenyl)azo)benzoic acid) succinimidyl ester (SE) is a non-

fluorescent chromophore widely employed as an efficient dark quencher in various biochemical

assays.[1][2] Its primary utility lies in its ability to accept energy from a fluorescent donor

molecule through Förster Resonance Energy Transfer (FRET), making it an indispensable tool

for designing sensitive probes for enzymatic activity, nucleic acid hybridization, and protein

conformational changes.[3][4][5] The succinimidyl ester functional group of DABCYL SE allows

for its covalent conjugation to primary amines, such as the N-terminus of proteins or the side

chain of lysine residues, forming stable amide bonds.

This application note provides a detailed guide for researchers, scientists, and drug

development professionals on the optimal storage, handling, and utilization of DABCYL SE
dye. Adherence to these protocols is critical for ensuring the reagent's stability, reactivity, and

the subsequent success of downstream applications.
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A thorough understanding of the physicochemical properties of DABCYL SE is fundamental to

its proper handling and application.

Property Value Source(s)

Molecular Formula C₁₉H₁₈N₄O₄ [6]

Molecular Weight 366.4 g/mol [6]

Appearance Brown to red solid [7]

Maximum Absorption (λmax) ~453 nm [8][9]

Solubility Soluble in DMSO and DMF [10][11]

Purity >98%

Mechanism of Action: Quenching and Labeling
DABCYL functions as a quencher in FRET pairs. FRET is a non-radiative energy transfer

process that occurs when a donor fluorophore in an excited state transfers energy to a

proximal acceptor molecule, the quencher.[12] The efficiency of this energy transfer is highly

dependent on the distance between the donor and acceptor (typically 10-100 Å) and the

spectral overlap between the donor's emission spectrum and the acceptor's absorption

spectrum.[9][12][13] DABCYL's broad absorption in the visible range makes it an excellent

quencher for fluorophores that emit in the blue to green spectrum, such as EDANS.[2][3][4]

The succinimidyl ester (SE) moiety of DABCYL SE is a highly reactive group that specifically

targets primary amines.[14] The reaction, known as acylation, results in the formation of a

stable amide bond, covalently linking the DABCYL quencher to the target molecule.[15]

Diagram 1: DABCYL SE Labeling Reaction
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Caption: Covalent labeling of a protein with DABCYL SE.

Storage and Handling: Preserving Reactivity
The succinimidyl ester group is susceptible to hydrolysis, which can significantly reduce the

labeling efficiency of the dye.[14][16][17] Therefore, stringent storage and handling procedures

are paramount.

Long-Term Storage (Solid Form)
Temperature: DABCYL SE should be stored at -20°C or -80°C for long-term stability.[7][18]

[19]

Desiccation: It is crucial to store the solid dye under desiccating conditions to prevent

moisture absorption and subsequent hydrolysis.

Light Protection: Protect the dye from light to prevent photobleaching.[7][18]
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Solvent: Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) are the

recommended solvents for preparing stock solutions.[11] The use of anhydrous solvents is

critical to minimize hydrolysis of the succinimidyl ester.

Concentration: A typical stock solution concentration is 10 mM.

Procedure: To prepare a 10 mM stock solution, add the appropriate volume of anhydrous

DMSO or DMF to the vial of DABCYL SE. Vortex briefly to ensure complete dissolution.

Storage of Stock Solutions
Temperature: Aliquot the stock solution into small, single-use volumes and store at -20°C or

-80°C.[7][20]

Stability: When stored properly in anhydrous solvent, the stock solution is stable for at least

one month at -20°C and up to six months at -80°C.[7][20] Avoid repeated freeze-thaw cycles.

Moisture Prevention: Before opening a vial of the stock solution, allow it to equilibrate to

room temperature to prevent condensation of moisture into the solution.[14]

Safety Precautions
As with any chemical reagent, appropriate safety measures should be taken when handling

DABCYL SE.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety

glasses with side shields, and a lab coat.[21]

Ventilation: Handle the powdered form of the dye in a well-ventilated area or a chemical

fume hood to avoid inhalation.[21][22]

Spill Cleanup: In case of a spill, avoid generating dust. Use a wet method for cleanup and

dispose of the waste in a designated chemical waste container.[22]

Skin Contact: If skin contact occurs, wash the affected area immediately with soap and

water.[23][24]
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Protocol: Labeling of Proteins with DABCYL SE
This protocol provides a general guideline for the covalent labeling of proteins with DABCYL

SE. The optimal conditions, particularly the molar ratio of dye to protein, may need to be

determined empirically for each specific protein.

Materials
DABCYL SE

Anhydrous DMSO or DMF

Protein to be labeled (in an amine-free buffer)

Labeling Buffer: 0.1 M sodium bicarbonate or sodium borate buffer, pH 8.3-8.5[25]

Quenching Solution: 1 M Tris-HCl or Glycine, pH 7.4

Purification column (e.g., Sephadex G-25)[11]

Procedure
Prepare the Protein Solution:

Dissolve or dialyze the protein into the labeling buffer at a concentration of 2-10 mg/mL.

[11]

Crucial Note: The buffer must be free of primary amines (e.g., Tris or glycine) as these will

compete with the protein for reaction with the dye.[14][25]

Prepare the DABCYL SE Stock Solution:

Immediately before use, prepare a 10 mM stock solution of DABCYL SE in anhydrous

DMSO or DMF.

Labeling Reaction:

While gently stirring or vortexing the protein solution, add the DABCYL SE stock solution

dropwise.[11] A common starting point is a 10:1 to 15:1 molar ratio of dye to protein.
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Incubate the reaction for 1 hour at room temperature, protected from light.[11]

Quenching the Reaction (Optional but Recommended):

To stop the labeling reaction, add the quenching solution to a final concentration of 50-100

mM.

Incubate for 10-15 minutes at room temperature.

Purification of the Labeled Protein:

Separate the DABCYL-labeled protein from the unreacted dye and byproducts using a gel

filtration column (e.g., Sephadex G-25) equilibrated with a suitable storage buffer (e.g.,

PBS).[11]

Determination of Degree of Labeling (DOL)
The degree of labeling, which is the average number of dye molecules per protein molecule,

can be determined spectrophotometrically.

Measure the absorbance of the purified, labeled protein at 280 nm (A₂₈₀) and at the

maximum absorbance of DABCYL (~453 nm, A₄₅₃).

Calculate the protein concentration using the following formula:

Protein Concentration (M) = [A₂₈₀ - (A₄₅₃ × CF)] / ε_protein

Where CF is the correction factor for the absorbance of the dye at 280 nm, and ε_protein

is the molar extinction coefficient of the protein at 280 nm.

Calculate the DOL using the following formula:

DOL = A₄₅₃ / (ε_dye × Protein Concentration (M))

Where ε_dye is the molar extinction coefficient of DABCYL at its λmax.

Diagram 2: FRET-Based Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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